Cas no 943780-23-2 (4-Hydroxy-7-isopropylquinazoline)

• Product Name: 4-Hydroxy-7-isopropylquinazoline
• CAS No: 943780-23-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD31630164
• CID: 4660551
• PubChem ID: 136123318
• Update Time: 2025-07-04

4-Hydroxy-7-isopropylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-isopropylquinazoline
• 4(3H)-Quinazolinone, 7-(1-methylethyl)-

• MDL： MFCD31630164
• Inchi： 1S/C11H12N2O/c1-7(2)8-3-4-9-10(5-8)12-6-13-11(9)14/h3-7H,1-2H3,(H,12,13,14)
• InChI Key： IFWLSJLOELEJLQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(C)C)=C2)C(=O)NC=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Hydroxy-7-isopropylquinazoline

Introduction to 4-Hydroxy-7-isopropylquinazoline (CAS No. 943780-23-2)

4-Hydroxy-7-isopropylquinazoline (CAS No. 943780-23-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 4-Hydroxy-7-isopropylquinazoline make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 4-Hydroxy-7-isopropylquinazoline consists of a quinazoline core with a hydroxyl group at the 4-position and an isopropyl group at the 7-position. These substituents play crucial roles in modulating the compound's pharmacological properties and bioavailability. The hydroxyl group can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity to target proteins. The isopropyl group, on the other hand, contributes to the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Recent studies have explored the potential applications of 4-Hydroxy-7-isopropylquinazoline in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that 4-Hydroxy-7-isopropylquinazoline can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Hydroxy-7-isopropylquinazoline has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of 4-Hydroxy-7-isopropylquinazoline as a lead compound for the development of novel anti-cancer drugs.

The neuroprotective properties of 4-Hydroxy-7-isopropylquinazoline have also been a focus of recent research. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect may be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

To further understand the pharmacokinetic and pharmacodynamic properties of 4-Hydroxy-7-isopropylquinazoline, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. For instance, oral administration of 4-Hydroxy-7-isopropylquinazoline in rats resulted in rapid absorption with a bioavailability of approximately 60%. The compound was primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being identified through liquid chromatography-mass spectrometry (LC-MS) analysis.

The safety profile of 4-Hydroxy-7-isopropylquinazoline has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, further investigations are needed to fully assess its long-term safety and potential side effects.

In conclusion, 4-Hydroxy-7-isopropylquinazoline (CAS No. 943780-23-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential, paving the way for its eventual use as a novel therapeutic agent.